Cas no 1586035-32-6 (Imidazo[1,2-a][1,8]naphthyridine, 2,4-bis(trifluoromethyl)-)

• Product Name: Imidazo[1,2-a][1,8]naphthyridine, 2,4-bis(trifluoromethyl)-
• CAS No: 1586035-32-6
• MF: C₁₂H₅F₆N₃
• MW: 305.178622961044
• CID: 6421370
• Update Time: 2025-05-24

Imidazo[1,2-a][1,8]naphthyridine, 2,4-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a][1,8]naphthyridine, 2,4-bis(trifluoromethyl)-

• Inchi： 1S/C12H5F6N3/c13-11(14,15)7-5-8(12(16,17)18)20-10-6(7)1-2-9-19-3-4-21(9)10/h1-5H
• InChI Key： RUVSHRCXGAMMOU-UHFFFAOYSA-N
• SMILES： N12C=CN=C1C=CC1C2=NC(C(F)(F)F)=CC=1C(F)(F)F

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 274.0±40.0 °C(Predicted)
• pka: 1.06±0.50(Predicted)

Additional information on Imidazo[1,2-a][1,8]naphthyridine, 2,4-bis(trifluoromethyl)-

Comprehensive Overview of Imidazo[1,2-a][1,8]naphthyridine, 2,4-bis(trifluoromethyl)- (CAS No. 1586035-32-6)

The compound Imidazo[1,2-a][1,8]naphthyridine, 2,4-bis(trifluoromethyl)- (CAS No. 1586035-32-6) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural framework, featuring an imidazo[1,2-a][1,8]naphthyridine core substituted with two trifluoromethyl groups, offers exceptional electronic and steric properties. This makes it a valuable candidate for applications in drug discovery, optoelectronics, and advanced material synthesis. Researchers are particularly interested in its potential as a kinase inhibitor scaffold or fluorescent probe, aligning with current trends in targeted cancer therapies and diagnostic imaging.

In recent years, the demand for trifluoromethylated compounds like 2,4-bis(trifluoromethyl)-imidazo[1,2-a][1,8]naphthyridine has surged due to their enhanced metabolic stability and lipophilicity—key attributes in modern medicinal chemistry. The CAS No. 1586035-32-6 is frequently searched in conjunction with terms such as "small molecule inhibitors," "structure-activity relationship (SAR)," and "high-throughput screening," reflecting its relevance in drug design optimization. Additionally, its photophysical properties are under investigation for applications in OLEDs and sensors, addressing the growing interest in sustainable energy solutions.

Synthetic routes to Imidazo[1,2-a][1,8]naphthyridine derivatives often involve palladium-catalyzed cross-coupling or cyclization reactions, with the 2,4-bis(trifluoromethyl) variant requiring precise control of reaction conditions to avoid unwanted byproducts. Analytical techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography are critical for characterizing this compound, ensuring purity and structural integrity. These methodologies are frequently discussed in academic forums and patent literature, highlighting the compound's industrial and academic significance.

From an SEO perspective, integrating keywords like "imidazo[1,2-a][1,8]naphthyridine synthesis," "trifluoromethyl heterocycles," and "CAS 1586035-32-6 applications" can enhance visibility for researchers seeking specialized chemical data. The compound's versatility also aligns with trending topics such as "precision medicine" and "green chemistry," making it a focal point for interdisciplinary studies. Future research may explore its role in bioconjugation or as a catalytic ligand, further expanding its utility across scientific domains.

In summary, Imidazo[1,2-a][1,8]naphthyridine, 2,4-bis(trifluoromethyl)- represents a cutting-edge intersection of chemistry and technology. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—underscore its importance in contemporary scientific innovation. As synthetic methodologies evolve and computational tools like AI-driven molecular modeling gain traction, this compound is poised to remain at the forefront of research in bioactive molecules and functional materials.